N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2-methoxybenzamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-2-methoxybenzamide
• InChI: InChI=1S/C16H20N2O2S/c1-18(2)14(12-8-9-21-11-12)10-17-16(19)13-6-4-5-7-15(13)20-3/h4-9,11,14H,10H2,1-3H3,(H,17,19)
• InChI Key: RSAOZPGOLDPDIO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1=CC=CC=C1OC)C2=CSC=C2
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2-methoxybenzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as DMAT, and it has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Pharmacological Activities

• A study by Sakaguchi et al. (1992) focused on the synthesis of novel N-[[dialkylamino)ethoxy]benzyl]benzamide derivatives, derived from metoclopramide, and examined their gastrointestinal prokinetic and antiemetic activities. Among these, a compound exhibiting balanced activities was identified as a new type of gastrointestinal prokinetic agent (Sakaguchi et al., 1992).

Metabolic Profile Studies

• Šuláková et al. (2021) investigated the metabolic profile of 25CN-NBOMe in rats, human liver microsomes, and C. elegans, identifying major metabolic pathways including O-demethylation and hydroxylation, providing insights into the metabolism of novel substances (Šuláková et al., 2021).

Polymer Research

• Sobolčiak et al. (2013) synthesized a novel cationic polymer that can switch to a zwitterionic form upon irradiation, demonstrating potential applications in DNA condensation and release, as well as switching antibacterial activity (Sobolčiak et al., 2013).

Amide Bond Formation

• Withey and Bajic (2015) described an innovative procedure using COMU as a coupling reagent for the synthesis of N,N-diethyl-3-methylbenzamide (DEET), highlighting a modern, microscale reaction suitable for educational purposes (Withey & Bajic, 2015).

Molecular Structure and Interaction Studies

• Karabulut et al. (2014) explored the molecular structure of N-3-hydroxyphenyl-4-methoxybenzamide, assessing the influence of intermolecular interactions on molecular geometry through X-ray crystallography and DFT calculations (Karabulut et al., 2014).